molecular formula C11H18N4 B1357966 5-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-2-amine

5-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-2-amine

Cat. No.: B1357966
M. Wt: 206.29 g/mol
InChI Key: MUZKJZJKWSWAGZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-[3-(Dimethylamino)pyrrolidin-1-yl]pyridin-2-amine is a useful research compound. Its molecular formula is C11H18N4 and its molecular weight is 206.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H18N4

Molecular Weight

206.29 g/mol

IUPAC Name

5-[3-(dimethylamino)pyrrolidin-1-yl]pyridin-2-amine

InChI

InChI=1S/C11H18N4/c1-14(2)10-5-6-15(8-10)9-3-4-11(12)13-7-9/h3-4,7,10H,5-6,8H2,1-2H3,(H2,12,13)

InChI Key

MUZKJZJKWSWAGZ-UHFFFAOYSA-N

Canonical SMILES

CN(C)C1CCN(C1)C2=CN=C(C=C2)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of 5-bromo-2-nitropyridine (2 g), 3-(dimethylamino)pyrrolidine (1.14 g), (R)-(+)2,2′-bis(diphenylphosphino)-1,1′-binaphthyl (0.5 g), palladium(II) acetate (0.09 g), cesium carbonate (4.5 g) in toluene (20 ml) was heated at 100° C. for 3 hours. Cooling to room temperature was followed by extraction with 1N hydrochloric acid (2×100 ml). The aqueous phase was adjusted to pH>10 with ammonia, extracted with ethyl acetate (2×100 ml), dried with sodium sulfate, filtered and concentrated. The substance was then treated as described for method B. This resulted in the product with the molecular weight of 206.29 (C11H18FN4); MS (ESI): 207 (M+H+).
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
1.14 g
Type
reactant
Reaction Step One
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
cesium carbonate
Quantity
4.5 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.09 g
Type
catalyst
Reaction Step One

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